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Compound of Interest

Compound Name: Etosalamide

cat. No.: B1671764

For researchers, scientists, and professionals in drug development, this guide provides a
comprehensive overview of the physicochemical properties, synthesis, and putative
mechanism of action of Etosalamide.

Core Molecular Data

Etosalamide, with the IUPAC name 2-(2-ethoxyethoxy)benzamide, is recognized for its
analgesic and antipyretic properties.[1] Its fundamental molecular and physical characteristics
are summarized below.

Property Value Source
Molecular Formula C11H15NOs3 [1]
Molecular Weight 209.24 g/mol [1]

CAS Number 15302-15-5 [1]
Melting Point 78 °C

Boiling Point 358.6+27.0 °C (Predicted)

Density 1.112+0.06 g/cm3 (Predicted)

pKa 15.58+0.50 (Predicted)

DMSO: 300 mg/mL (1433.76

Solubility M)
m
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Putative Mechanism of Action

As a derivative of salicylamide, Etosalamide is classified as a non-steroidal anti-inflammatory
drug (NSAID).[1] Its analgesic and antipyretic effects are likely attributed to the inhibition of
cyclooxygenase (COX) enzymes. By blocking COX, Etosalamide interferes with the synthesis
of prostaglandins, which are key mediators of pain and fever. The inhibition of prostaglandin
synthesis is the primary mode of action for the analgesic and anti-inflammatory effects of
NSAIDs.

The two main isoforms of the COX enzyme, COX-1 and COX-2, are responsible for
prostaglandin production. While COX-1 is constitutively expressed and involved in homeostatic
functions, COX-2 is induced during inflammation and is the primary target for anti-inflammatory
NSAIDs. It is hypothesized that Etosalamide, like other NSAIDs, exerts its therapeutic effects
through the inhibition of COX-2. This leads to a reduction in the production of prostaglandins,

thereby alleviating pain and reducing fever.
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Figure 1: Putative signaling pathway for Etosalamide’s analgesic action.
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Experimental Protocols
General Synthesis of Benzamide Derivatives

While a specific, detailed experimental protocol for the synthesis of Etosalamide is not readily
available in the provided search results, a general workflow for the synthesis of similar
benzamide compounds can be proposed. The following is a representative, not a validated,
protocol and should be adapted and optimized by qualified researchers.

using NMR, Mass Spectrometry,
and HPLC.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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